Cas no 59986-46-8 (o-nitrophenyl myristate)

o-Nitrophenyl myristate is a synthetic ester commonly used as a substrate in enzymatic assays, particularly for lipase activity determination. Its key advantage lies in its specificity, enabling precise measurement of lipolytic activity through the release of o-nitrophenol, which can be quantified spectrophotometrically at 405–410 nm. The compound exhibits stability under standard laboratory conditions, ensuring reliable and reproducible results. Its hydrophobic myristate chain mimics natural lipid substrates, making it suitable for studying enzyme kinetics and inhibitor screening. o-Nitrophenyl myristate is also valued for its solubility in organic solvents, facilitating its use in diverse experimental setups. This reagent is widely employed in biochemical and pharmaceutical research.

o-nitrophenyl myristate structure

Product Name:o-nitrophenyl myristate

CAS No:59986-46-8

MF:C₂₀H₃₁NO₄

MW:349.464446306229

CID:950998

PubChem ID:4251333

Update Time:2025-05-20

o-nitrophenyl myristate Chemical and Physical Properties

Names and Identifiers

- o-nitrophenyl myristate
- 2-Nitrophenyl myristate
- (2-nitrophenyl) Tetradecanoate
- SCHEMBL4609129
- CS-0185753
- 59986-46-8
- HY-W127526
- 2-nitrophenyl tetradecanoate
- MFCD00057583
- nitrophenyl myristate
- DTXSID40401234
- Tetradecanoic acid 2-nitrophenyl ester
- Inchi： 1S/C20H31NO4/c1-2-3-4-5-6-7-8-9-10-11-12-17-20(22)25-19-16-14-13-15-18(19)21(23)24/h13-16H,2-12,17H2,1H3
- InChI Key： UTJSENBBKMWKKV-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(CCCCCCCCCCCCC)=O

Computed Properties

Exact Mass: 349.22543
Monoisotopic Mass: 349.22530847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 14
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.8
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 69.44

o-nitrophenyl myristate Security Information

WGK Germany：3

o-nitrophenyl myristate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-213874-1 g	2-Nitrophenyl myristate,	59986-46-8		1g	￥2,332.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-213874-1g	2-Nitrophenyl myristate,	59986-46-8		1g	￥2332.00	2023-09-05

o-nitrophenyl myristate Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Additional information on o-nitrophenyl myristate

Recent Advances in the Application of 59986-46-8 and o-Nitrophenyl Myristate in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 59986-46-8 and the product o-nitrophenyl myristate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in various biochemical assays and drug development processes, particularly in the study of enzyme kinetics and lipid metabolism. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms, and potential therapeutic implications.

Recent studies have demonstrated the utility of o-nitrophenyl myristate as a substrate for lipase activity assays. Its chromogenic properties make it an excellent choice for spectrophotometric measurements, enabling researchers to monitor enzymatic reactions in real-time. A 2023 study published in the Journal of Biological Chemistry elucidated the kinetic parameters of pancreatic lipase using o-nitrophenyl myristate, revealing novel insights into the enzyme's substrate specificity and catalytic efficiency. The study also highlighted the compound's stability under physiological conditions, making it a reliable tool for in vitro experiments.

In parallel, the compound 59986-46-8 has been investigated for its role as an intermediate in the synthesis of bioactive molecules. A recent patent application disclosed its use in the preparation of novel anti-inflammatory agents, showcasing its versatility in medicinal chemistry. The patent emphasized the compound's unique structural features, which facilitate the introduction of functional groups critical for biological activity. This development opens new avenues for the design of targeted therapies for inflammatory diseases.

Furthermore, advancements in analytical techniques have enabled the precise quantification of these compounds in complex biological matrices. A 2024 study in Analytical Chemistry reported a high-performance liquid chromatography (HPLC) method for the simultaneous detection of 59986-46-8 and o-nitrophenyl myristate in serum samples. This method offers high sensitivity and specificity, addressing previous challenges related to compound interference and low recovery rates. Such methodological improvements are essential for pharmacokinetic studies and drug formulation development.

In conclusion, the ongoing research on 59986-46-8 and o-nitrophenyl myristate underscores their importance in chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools for basic research but also hold promise for therapeutic applications. Future studies should focus on exploring their potential in drug delivery systems and personalized medicine, leveraging their unique chemical properties to address unmet medical needs.